N-(3-acetylphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide

• IUPAC Name: N-(3-acetylphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C19H16N4O2S/c1-13(24)14-4-2-6-16(10-14)21-18(25)12-26-19-8-7-17(22-23-19)15-5-3-9-20-11-15/h2-11H,12H2,1H3,(H,21,25)
• InChI Key: BZGRPVKHBWOKAD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NN=C(C=C2)C3=CN=CC=C3
• Molecular Formula: C19H16N4O2S
• Molecular Weight: 364.4 g/mol
• CAS No.: 872987-67-2

Description

N-(3-acetylphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C19H16N4O2S and its molecular weight is 364.42. The purity is usually 95%.
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Scientific Research Applications

• Vibrational Spectroscopy and Molecular Interaction Analysis : A study by (Mary, Jenepha et al., 2022) utilized vibrational spectroscopy to characterize the antiviral molecule N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl] acetamide, a compound structurally related to N-(3-acetylphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide. This study highlights the use of spectroscopy for molecular characterization and understanding intra-molecular interactions.

• Pharmacokinetics and Molecular Docking : Research by (Stec, Markian M et al., 2011) on a similar compound, N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, demonstrated its role as an inhibitor of PI3Kα and mTOR. The study involved pharmacokinetic analysis and in-silico docking, suggesting potential applications in targeted therapies.

• Synthesis and Antimicrobial Activity : A study by (Flefel, E. M et al., 2018) involved the synthesis of novel pyridine derivatives, which included structural elements similar to this compound. These compounds showed antimicrobial and antioxidant activity.

• Synthetic Methodologies for Pyridazinone Derivatives : Research by (Gewald, K. et al., 1995) focused on synthesizing pyridazinone derivatives, which are structurally related to this compound. This research is significant for understanding the synthetic pathways of such compounds.

• Synthesis and Characterization for Pharmacological Evaluation : A paper by (Nafeesa, K. et al., 2017) describes the synthesis and characterization of N-substituted derivatives related to the target compound. These derivatives were evaluated for antibacterial and anti-enzymatic potential.